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Compound of Interest

Compound Name: trans,trans-Dibenzylideneacetone

Cat. No.: B129372 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential safety and logistical

information for trans,trans-Dibenzylideneacetone, ensuring that your work is conducted with

the utmost care and protection.

trans,trans-Dibenzylideneacetone is a combustible solid that can cause skin, eye, and

respiratory irritation.[1][2] Adherence to proper personal protective equipment (PPE) protocols,

handling procedures, and disposal plans is critical to mitigate these risks.

Personal Protective Equipment (PPE)
When handling trans,trans-Dibenzylideneacetone, a comprehensive approach to personal

protection is necessary. This includes protection for the eyes, skin, and respiratory system.

Recommended Personal Protective Equipment:

Safety Operating Guide

Check Availability & Pricing
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Protection Type Recommended Equipment Specifications & Notes

Eye/Face Protection

Safety glasses with side-

shields or tight-sealing safety

goggles.[3][4][5] A face shield

may be required in situations

with a higher risk of splashing

or dust generation.[3][4]

Must be approved under

appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[1]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber).[1][2]

Protective clothing, such as a

lab coat or overalls, and

potentially a PVC apron.[2][3]

[5]

For full contact, a minimum

layer thickness of 0.11 mm is

recommended.[1] Always

inspect gloves prior to use and

use proper glove removal

technique.[1]

Respiratory Protection

A dust respirator (e.g., N95

type) should be used when

dusts are generated.[4][6]

Local exhaust ventilation is

required where solids are

handled as powders.[2]

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed.[5]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for laboratory safety. The following

procedural steps outline the lifecycle of trans,trans-Dibenzylideneacetone in a laboratory

setting.

Experimental Workflow and Safety Protocols:

Safety Operating Guide
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Safe Handling Workflow for trans,trans-Dibenzylideneacetone

Preparation

Handling & Use

Decontamination & Disposal

1. Conduct Risk Assessment

2. Select & Inspect PPE

3. Verify Engineering Controls
(Fume Hood, Ventilation)

4. Weigh in Ventilated Area

5. Dissolve/Use in Reaction

6. Store in a Cool, Dry,
Well-Ventilated Area 7. Decontaminate Glassware & Surfaces

8. Collect Waste in Labeled Container

9. Dispose as Hazardous Waste

Click to download full resolution via product page

Safe handling workflow diagram.
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Step-by-Step Handling Procedures:

Engineering Controls: Always handle trans,trans-Dibenzylideneacetone in a well-ventilated

area.[1] The use of local exhaust ventilation or a chemical fume hood is recommended,

especially when handling the substance as a powder to prevent dust accumulation.[2][4][5]

Handling: Avoid all personal contact, including the inhalation of dust.[2] Minimize dust

generation and accumulation.[5] After handling, wash hands and face thoroughly.[4]

Storage: Store the compound in a tightly closed container in a cool, dry, and dark place.[4][5]

Keep it away from incompatible materials such as oxidizing agents.[2][4]

Disposal Plan:

Waste Classification: trans,trans-Dibenzylideneacetone and its container must be

disposed of as hazardous waste.[2]

Collection: Collect waste material in a suitable, labeled container for disposal.[2]

Regulations: All waste disposal must be handled in accordance with local, state, and federal

regulations.[2] Do not allow the chemical or its wash water to enter drains.[2]

Emergency Procedures: First Aid
In the event of exposure, immediate action is critical.

Safety Operating Guide

Check Availability & Pricing
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

[5]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes.[1][3] Seek medical attention if

irritation occurs or persists.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][3][7] Remove

contact lenses if present and easy to do.[1]

Continue rinsing and seek medical attention.[1]

[3]

Ingestion

Do not induce vomiting.[3] Rinse mouth with

water.[1][3] Never give anything by mouth to an

unconscious person.[1] Seek medical attention.

[3][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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